Cas no 412923-44-5 (2-bromo-4-(4-fluorophenyl)-1,3-thiazole)

• Product Name: 2-bromo-4-(4-fluorophenyl)-1,3-thiazole
• CAS No: 412923-44-5
• MF: C₉H₅BrFNS
• MW: 258.110103368759
• MDL: MFCD07375244
• CID: 892812
• PubChem ID: 38996207
• Update Time: 2025-10-29

2-bromo-4-(4-fluorophenyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-4-(4-FLUORO-PHENYL)-THIAZOLE
• 2-Bromo-4-(4-fluorophenyl)-1,3-thiazole
• 2-bromo-4-(4-fluorophenyl)thiazole
• BB_SC-7644
• CTK8I6621
• SBB077213
• STK933922
• SureCN3761118
• BBL030763
• AT28413
• F2167-0089
• DB-070170
• 412923-44-5
• AKOS005136551
• GSCFEPBWOIFTNA-UHFFFAOYSA-N
• NS-03955
• AB41505
• C9H5BrFNS
• DTXSID80653412
• EN300-237954
• SCHEMBL3761118
• 2-bromo-4-(4-fluorophenyl)-1,3-thiazole

• MDL： MFCD07375244
• Inchi： 1S/C9H5BrFNS/c10-9-12-8(5-13-9)6-1-3-7(11)4-2-6/h1-5H
• InChI Key： GSCFEPBWOIFTNA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=CS1)C1C=CC(=CC=1)F

Computed Properties

• Exact Mass: 256.93100
• Monoisotopic Mass: 256.93101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 3.71170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-bromo-4-(4-fluorophenyl)-1,3-thiazole

Exploring the Versatile Applications and Properties of 2-Bromo-4-(4-fluorophenyl)-1,3-thiazole (CAS No. 412923-44-5)

In the realm of heterocyclic chemistry, 2-bromo-4-(4-fluorophenyl)-1,3-thiazole (CAS No. 412923-44-5) stands out as a compound of significant interest due to its unique structural features and broad applicability. This article delves into the properties, synthesis, and diverse applications of this compound, while also addressing frequently asked questions in the scientific community.

The 2-bromo-4-(4-fluorophenyl)-1,3-thiazole molecule combines a thiazole core with bromine and fluorophenyl substituents, creating a versatile scaffold for pharmaceutical and material science research. Its molecular formula, C₉H₅BrFNS, and molecular weight of 258.11 g/mol make it particularly valuable in medicinal chemistry, where researchers often search for "fluorinated thiazole derivatives" or "brominated heterocycles for drug discovery".

Recent studies highlight the growing importance of 2-bromo-4-(4-fluorophenyl)-1,3-thiazole in developing novel therapeutic agents. The compound serves as a key intermediate in synthesizing potential kinase inhibitors, with many researchers investigating "thiazole-based kinase inhibitors 2024" and "fluorophenyl thiazole medicinal applications". Its structural features allow for diverse modifications, making it a hot topic in drug discovery circles.

The physical properties of 2-bromo-4-(4-fluorophenyl)-1,3-thiazole (CAS 412923-44-5) contribute to its widespread use. Typically appearing as a white to off-white crystalline powder, it demonstrates good stability under standard conditions. These characteristics make it suitable for various synthetic applications, particularly when scientists search for "stable bromo-thiazole derivatives" or "fluorinated heterocycles with high purity".

In material science, 2-bromo-4-(4-fluorophenyl)-1,3-thiazole has gained attention for its potential in organic electronics. The compound's conjugated system and halogen substituents make it interesting for researchers exploring "thiazole-based organic semiconductors" or "fluorophenyl compounds for OLED applications". This aligns with current trends in sustainable electronics and energy-efficient materials.

The synthesis of 2-bromo-4-(4-fluorophenyl)-1,3-thiazole typically involves multi-step organic reactions, with many chemists searching for "optimized synthesis of bromo-fluorophenyl thiazoles". Recent advancements have focused on greener synthetic approaches, responding to the growing demand for "environmentally friendly heterocycle synthesis" in the chemical industry.

Quality control and analytical characterization of 2-bromo-4-(4-fluorophenyl)-1,3-thiazole (CAS 412923-44-5) remain crucial topics. Common analytical techniques include HPLC, NMR spectroscopy, and mass spectrometry, with many researchers inquiring about "HPLC methods for thiazole derivatives" or "NMR characterization of fluorinated heterocycles". These methods ensure the compound meets the stringent purity requirements for pharmaceutical applications.

The safety profile of 2-bromo-4-(4-fluorophenyl)-1,3-thiazole has been extensively studied, with particular attention to proper handling procedures. While not classified as hazardous under normal conditions, researchers often search for "safe handling of brominated thiazoles" and "storage conditions for fluorophenyl compounds", reflecting the scientific community's commitment to laboratory safety.

Market trends indicate growing demand for 2-bromo-4-(4-fluorophenyl)-1,3-thiazole, particularly in the pharmaceutical sector. Industry reports show increased interest in "thiazole building blocks market growth" and "fluorinated pharmaceutical intermediates 2024", positioning this compound as a valuable asset in drug development pipelines.

Future research directions for 2-bromo-4-(4-fluorophenyl)-1,3-thiazole (CAS 412923-44-5) include exploring its potential in new therapeutic areas and advanced materials. Emerging search trends like "thiazole derivatives in cancer research" and "heterocycles for renewable energy applications" suggest expanding applications for this versatile compound.

In conclusion, 2-bromo-4-(4-fluorophenyl)-1,3-thiazole represents an important compound in modern chemistry, bridging pharmaceutical and material science applications. Its unique combination of bromine and fluorine substituents on the thiazole ring continues to inspire innovative research across multiple disciplines, making it a compound worth watching in coming years.